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Compound of Interest

Compound Name: 3,4-Dichlorobenzonitrile

Cat. No.: B1293625 Get Quote

An In-depth Technical Guide to 3,4-Dichlorobenzonitrile

This technical guide provides a comprehensive overview of 3,4-Dichlorobenzonitrile, a key

chemical intermediate in the pharmaceutical and agrochemical industries. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and applications.

Chemical Identity and Properties
3,4-Dichlorobenzonitrile is a white crystalline powder at room temperature.[1] It is identified

by the CAS number 6574-99-8.[1][2][3][4][5] The chemical formula for 3,4-
Dichlorobenzonitrile is C7H3Cl2N.[1][2][3][4]

Chemical Structure:

The structure of 3,4-Dichlorobenzonitrile consists of a benzene ring substituted with two

chlorine atoms at positions 3 and 4, and a nitrile group at position 1.

Table 1: Physicochemical Properties of 3,4-Dichlorobenzonitrile
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Property Value Reference

CAS Number 6574-99-8 [1][2][3][4][5]

Molecular Formula C7H3Cl2N [1][2][3][4]

Molecular Weight 172.01 g/mol [2][3][6]

Appearance White crystalline powder [1]

Melting Point 74-78 °C [1][5]

Boiling Point 235.5 °C at 760 mmHg [1]

Density 1.4 g/cm³ [1]

Flash Point 95 °C [1][5]

Water Solubility Insoluble [1][5]

LogP 2.86508 [1]

Synthesis of 3,4-Dichlorobenzonitrile
Several methods for the synthesis of 3,4-Dichlorobenzonitrile have been reported. A common

and scalable approach involves a two-step process starting from 1,2-dichlorobenzene.[7][8]

Experimental Protocol: Two-Step Synthesis from 1,2-Dichlorobenzene

This method involves the bromination of 1,2-dichlorobenzene to form 3,4-

dichlorobromobenzene, followed by a cyanidation reaction.[7][8]

Step 1: Bromination of 1,2-Dichlorobenzene

Materials: 1,2-dichlorobenzene (26.2g), iron powder (2.75g), bromine (26g), sodium sulfite

solution, dichloromethane.

Procedure:

Mix 26.2g of 1,2-dichlorobenzene with 2.75g of iron powder in a reaction vessel.[8]

Heat the mixture to 45°C.[8]
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Slowly add 26g of bromine dropwise at a rate of 0.2 mL/min.[8]

After the addition is complete, maintain the reaction at temperature for 2 hours.[8]

Upon completion, wash the reaction mixture with a sodium sulfite solution and extract with

dichloromethane.[8]

The crude product is purified by rectification to yield 3,4-dichlorobromobenzene.[8]

Step 2: Cyanidation of 3,4-Dichlorobromobenzene

Materials: Cuprous cyanide (5.4g), L-proline (0.1g), DMF (25g), 3,4-dichlorobromobenzene

(11.3g), DMF (10g).

Procedure:

Mix 5.4g of cuprous cyanide, 0.1g of L-proline, and 25g of DMF in a reaction vessel.[7]

Heat the mixture to 128°C.[7]

Prepare a solution of 11.3g of 3,4-dichlorobromobenzene in 10g of DMF.[7]

Add the 3,4-dichlorobromobenzene solution dropwise to the heated reaction mixture.[7]

After the addition is complete, maintain the reaction at temperature for 3 hours.[7]

After the reaction is finished, the product is isolated by water washing and layer separation

to yield 3,4-Dichlorobenzonitrile with a purity of 98.2% and a molar yield of 96.5%.[7]
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Figure 1: Two-Step Synthesis of 3,4-Dichlorobenzonitrile

Step 1: Bromination

Step 2: Cyanidation
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Cyanidation Reaction
(128°C, 3h)

Cuprous Cyanide (CuCN)
Catalyst: L-proline

Solvent: DMF

3,4-Dichlorobenzonitrile

Yield: 96.5%
Purity: 98.2%
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Caption: Figure 1: Two-Step Synthesis of 3,4-Dichlorobenzonitrile

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,4-
Dichlorobenzonitrile.
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Table 2: Spectroscopic Data for 3,4-Dichlorobenzonitrile

Technique Data Reference

Mass Spectrometry (GC-MS)

m/z Top Peak: 171, m/z 2nd

Highest: 173, m/z 3rd Highest:

100

[6]

Infrared (IR) Spectrum
Available in the NIST

WebBook
[4]

Applications in Research and Development
3,4-Dichlorobenzonitrile is a versatile intermediate with significant applications in the

following sectors:

Agrochemicals: It is a key intermediate in the synthesis of herbicides and pesticides.[9]

Specifically, it is an important precursor for cyhalofop-butyl, an aryloxyphenoxypropionic acid

herbicide that is highly effective and safe for use in rice cultivation.

Pharmaceuticals: This compound serves as a building block in the synthesis of various

pharmaceutical agents.[3][9] Its role as an intermediate is critical in the development of new

therapeutic drugs.[9]

Chemical Synthesis: Beyond its primary applications, it is also used in the production of

dyes, pigments, and other specialty chemicals.[10]

Safety and Handling
Proper handling of 3,4-Dichlorobenzonitrile is essential to ensure laboratory safety.

Table 3: Hazard Identification and Safety Precautions
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Hazard Class Precautionary Statement Reference

Acute Toxicity, Oral (Category

4)

Harmful if swallowed. Do not

eat, drink or smoke when using

this product. Rinse mouth if

swallowed.

[6][11]

Acute Toxicity, Dermal

(Category 4)

Harmful in contact with skin.

Wear protective

gloves/protective clothing.

[6][11]

Skin Irritation (Category 2)
Causes skin irritation. Wash

skin thoroughly after handling.
[6][11]

Eye Irritation (Category 2)

Causes serious eye irritation.

Wear eye protection/face

protection. Rinse cautiously

with water for several minutes

if in eyes.

[6][11]

Acute Toxicity, Inhalation

(Category 4)

Harmful if inhaled. Avoid

breathing dust. Use only

outdoors or in a well-ventilated

area.

[6][11]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

May cause respiratory

irritation.
[6][11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[11]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[11]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[11]
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Handling and Storage:

Store in a well-ventilated place.[11]

Keep container tightly closed.[11]

Store locked up.[11]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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